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A Comparative Guide to the Properties of Antimony (Sb) and Phosphorus (P)
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the key chemical and physical properties of
Antimony (Sb) and Phosphorus (P). Both elements belong to Group 15 of the periodic table,
also known as the pnictogens, and share some similarities in their valence electron
configuration. However, their distinct positions in the periodic table—Phosphorus in Period 3
and Antimony in Period 5—give rise to significant differences in their atomic, physical, and
chemical characteristics. This guide summarizes these properties in clearly structured tables
and provides a visual representation of their periodic trends.

l. Periodic Table and Atomic Properties

Antimony and Phosphorus are both located in Group 15, which dictates their common valence
of 5.[1][2] However, Antimony's position in Period 5 means it has more electron shells than
Phosphorus, which is in Period 3.[1][2] This difference in atomic structure is the primary reason
for the observed trends in their properties.

Table 1: Comparison of Atomic Properties
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Property Antimony (Sb) Phosphorus (P)
Atomic Number 51[1] 15[3]

Atomic Mass (u) 121.76[1] 30.974[2]

Period 5[1] 3[2]

Group 15[1] 15[2]

Block p-block[1] p-block[2]

Electron Configuration

[Kr] 4d1° 5s2 5p3[1]

[Ne] 3s2 3p3[3]

Valence Electrons

5[1]

5[3]

Atomic Radius (pm)

206 (van der Waals)[1]

180 (van der Waals)|[2]

First lonization Energy (kJ/mol)

834[4]

1011.8[5]

Electronegativity (Pauling

Scale)

2.05[6]

2.19[5]

Il. Physical Properties

The physical properties of Antimony and Phosphorus highlight the transition from nonmetallic to

metalloid character down Group 15. Phosphorus exists in several allotropic forms, with white

and red phosphorus being the most common.[7][8] Antimony is a metalloid, exhibiting

properties of both metals and nonmetals.[9][10]

Table 2: Comparison of Physical Properties
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Property

Antimony (Sb)

Phosphorus (P)

State at 20°C

Solid[11]

Solid[12]

Waxy white or yellow, red,

Appearance Silvery-gray metallic luster[1
PP y-orey s violet, black[2]
, 1.823 (white), 2.34 (red), 2.69
Density (g/cm3) 6.697[13]
(black)[14]
Melting Point (°C) 630.6[1] 44.15 (white)[12]
Boiling Point (°C) 1635[1] 280.5 (white)[12]

Allotropes

Metallic, explosive, black,

yellow[13]

White, red, black, violet[14]

Electrical Conductivity

Poor conductor[9]

Poor conductor[12]

Thermal Conductivity (W/m-K)

18.6[15]

0.236[16]

lll. Chemical Properties

The chemical reactivity of Antimony and Phosphorus also differs significantly. Phosphorus is

highly reactive, especially the white allotrope, which can ignite spontaneously in air.[7][17]

Antimony is more stable in air at room temperature but will react with oxygen when heated.[6]

Both elements can exhibit multiple oxidation states, with +3 and +5 being the most common.[3]

[9]

Table 3: Comparison of Chemical Properties
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Property Antimony (Sb) Phosphorus (P)

Common Oxidation States -3, +3, +5[9] -3, +3, +5[3]

White phosphorus ignites

Stable at room temperature; spontaneously in air at about
Reactivity with Air oxidizes upon heating to form 30°C; red phosphorus is more
Sb203.[6] stable but ignites upon

heating.[7][17]

Does not react with non-
Reactivity with Acids oxidizing acids; dissolves in Reacts with oxidizing acids.
hot oxidizing acids.[1][18]

Oxide Type Amphoteric[6] Acidic

Experimental Protocols

The data presented in this guide are determined through a variety of established experimental
techniques:

» Atomic and Physical Properties: Techniques such as X-ray crystallography are used to
determine atomic radius and crystal structure. Molar mass is determined by mass
spectrometry. Melting and boiling points are measured using calorimetry and other thermal
analysis methods. Density is typically calculated from the mass and volume of a sample.

« lonization Energy and Electronegativity: lonization energies are measured through
techniques like photoelectron spectroscopy. Electronegativity is a calculated value, most
commonly using the Pauling or Mulliken scales, which are based on bond energies and
ionization energies/electron affinities, respectively.

o Chemical Reactivity: Reactivity is assessed through controlled experiments where the
element is exposed to various reagents (e.g., air, water, acids) under specific conditions
(e.g., temperature, pressure), and the products are analyzed using techniques like
spectroscopy and chromatography.

Visualization of Periodic Trends

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK591411/
https://en.wikipedia.org/wiki/Phosphorus
https://en.wikipedia.org/wiki/Antimony
https://www.ck12.org/flexi/cbse-science/phosphorus-and-its-compounds/describe-the-chemical-properties-of-phosphorus/
http://hyperphysics.phy-astr.gsu.edu/hbase/pertab/P.html
https://periodictableguide.com/antimony-sb-element-periodic-table/
https://www.vedantu.com/chemistry/antimony
https://en.wikipedia.org/wiki/Antimony
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The following diagram illustrates the relationship between the periodic table position of
Antimony and Phosphorus and the resulting trends in their key atomic properties.

Group 15 Elements

Phosphorus (P)

Period 3

Antimony (Sb)
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Period 5

Property Trends (Top to
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Caption: Periodic trends for Phosphorus and Antimony in Group 15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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